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Compound of Interest

Compound Name: Bivalirudin TFA

Cat. No.: B15607401

Get Quote

Bivalirudin Trifluoroacetate (TFA) is a potent direct thrombin inhibitor used in research and

clinical settings.[1] Due to its anticoagulant properties and the hazards associated with its

trifluoroacetate component, strict adherence to safety protocols is essential to protect

laboratory personnel and ensure experimental integrity.[1][2][3] This guide provides crucial

safety and logistical information for handling Bivalirudin TFA, from receipt to disposal.

Essential Safety and Handling Data
Proper storage and an understanding of the compound's properties are fundamental to its safe

use. Bivalirudin TFA is a white to off-white solid powder.[2]
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Parameter Data Source(s)

Molecular Formula C98H138N24O33 . C2HF3O2 [2][4]

Molecular Weight ~2294.33 g/mol [2][4]

Appearance White to Off-white Solid [2]

Storage (Powder)
Freezer (-20°C for 1 year;

-80°C for 2 years)
[4]

Storage (in Solvent)
-20°C for 1 month; -80°C for 6

months
[4]

Hazards

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation.

[2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Bivalirudin TFA in both powder

and solution form to minimize exposure risk.[1] The trifluoroacetic acid component is corrosive

and can cause severe burns, necessitating robust protective measures.[3]
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Body Part Required PPE
Specifications and Best
Practices

Eye/Face Protection Safety Goggles & Face Shield

Wear chemical safety goggles

that meet European Standard

EN166 or OSHA regulations

(29 CFR 1910.133).[5] A face

shield should be worn over

goggles when handling large

quantities or when there is a

significant risk of splashing.[6]

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves.[3][7] Change

gloves immediately if they are

torn, punctured, or

contaminated.[7] The inner

glove should be under the

gown cuff, and the outer glove

should be over the cuff.[7]

Body Protection Lab Coat/Gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is required.[7] Full-length pants

and closed-toe shoes are

mandatory for all laboratory

work.[8]

Respiratory Protection Chemical Fume Hood

All handling of Bivalirudin TFA

powder (e.g., weighing,

reconstitution) must be

performed in a certified

chemical fume hood to prevent

inhalation of dust.[3][4] If a

hood is unavailable, a suitable

respirator may be required.[4]
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Operational and Disposal Plans
Standard Operating Protocol for Handling

This step-by-step guide details the safe handling of Bivalirudin TFA from receipt to disposal.

Receiving and Storage: Upon receipt, visually inspect the container for any damage. Store

the container tightly sealed in a freezer at the recommended temperature (-20°C to -80°C),

away from moisture and light.[2][4]

Preparation (in a Fume Hood):

Don all required PPE as detailed above.

To weigh the powder, handle it carefully to avoid creating dust.[2]

For reconstitution, add the appropriate solvent slowly and gently stir to dissolve,

preventing splashes or aerosol generation.[1][9][10]

Use: Handle all solutions containing Bivalirudin TFA with care to prevent spills and

splashes.[1]

Disposal:

Dispose of all unused solutions and contaminated materials (e.g., pipette tips, gloves,

absorbent pads) as hazardous chemical waste.[1][11]

Collect waste in suitable, closed, and clearly labeled containers.[11]

Never dispose of Bivalirudin TFA down the drain.[1][4] Follow all institutional and local

regulations for chemical waste disposal.
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Preparation & Handling (in Fume Hood)Storage Disposal

Weigh Solid Reconstitute Solution
Slowly add solvent

Use in Experiment Collect Waste
(Unused material, tips, tubes)Receive Compound Store at -20°C to -80°C Dispose as

Hazardous Chemical Waste

Click to download full resolution via product page

Caption: Standard Operating Procedure for Bivalirudin TFA.

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is critical in the event of a spill or accidental exposure.[1]

Ensure safety showers and eyewash stations are accessible.[4]

Spill Response Plan

Small Spill (Liquid or Powder):

Alert personnel in the immediate area.[1]

Wearing full PPE, cover the spill with an inert absorbent material like vermiculite, sand, or

earth.[1]

Carefully sweep or scoop up the contained material and place it into a suitable, closed

container for disposal.[5][11]

Clean the spill area thoroughly with soap and water, followed by an alcohol-based

decontaminant if appropriate.[4]

Large Spill:

Evacuate the area immediately.

Alert your institution's safety officer or emergency response team.
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Spill Occurs
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(If large spill)

Large Spill
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(Double gloves, goggles,

face shield, lab coat)
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(Use absorbent pads/vermiculite)

Clean Area
(Wipe with detergent,

then alcohol)

Collect Contaminated Waste

Dispose as
Hazardous Waste
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Caption: Emergency spill response workflow for Bivalirudin TFA.

First Aid for Accidental Exposure

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[2] Remove contact lenses if present and easy to do.[2] Seek prompt medical
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attention.[4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2]

Remove contaminated clothing. If skin irritation persists, call a physician.[2]

Inhalation: Move the person to fresh air.[2] If breathing is difficult, provide respiratory support

and seek medical attention.[2][4]

Ingestion: Rinse the mouth with water.[2][11] Do NOT induce vomiting.[2][4] Call a physician

or poison control center immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. assets.fishersci.com [assets.fishersci.com]

3. amherst.edu [amherst.edu]

4. file.medchemexpress.com [file.medchemexpress.com]

5. fishersci.com [fishersci.com]

6. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

7. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

8. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

9. Bivalirudin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

10. Bivalirudin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

11. chemicalbook.com [chemicalbook.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-15664/Bivalirudin-TFA-SDS-MedChemExpress.pdf
https://assets.fishersci.com/TFS-Assets/CCG/EU/SDS/SDS_17595565.pdf
https://assets.fishersci.com/TFS-Assets/CCG/EU/SDS/SDS_17595565.pdf
https://assets.fishersci.com/TFS-Assets/CCG/EU/SDS/SDS_17595565.pdf
https://assets.fishersci.com/TFS-Assets/CCG/EU/SDS/SDS_17595565.pdf
https://file.medchemexpress.com/batch_PDF/HY-15664/Bivalirudin-TFA-SDS-MedChemExpress.pdf
https://assets.fishersci.com/TFS-Assets/CCG/EU/SDS/SDS_17595565.pdf
https://www.chemicalbook.com/msds/bivalirudin.pdf
https://assets.fishersci.com/TFS-Assets/CCG/EU/SDS/SDS_17595565.pdf
https://file.medchemexpress.com/batch_PDF/HY-15664/Bivalirudin-TFA-SDS-MedChemExpress.pdf
https://assets.fishersci.com/TFS-Assets/CCG/EU/SDS/SDS_17595565.pdf
https://www.benchchem.com/product/b15607401?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Bivalirudin.pdf
https://assets.fishersci.com/TFS-Assets/CCG/EU/SDS/SDS_17595565.pdf
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-15664/Bivalirudin-TFA-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC469101000&productDescription=BIVALIRUDIN+TRIFLUOROACE+100MG&vendorId=VN00032119&countryCode=US&language=en
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.ncbi.nlm.nih.gov/books/NBK557823/
https://www.ncbi.nlm.nih.gov/sites/books/NBK557823/
https://www.chemicalbook.com/msds/bivalirudin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Bivalirudin TFA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607401/docs#safeguarding-your-research-a-
comprehensive-guide-to-handling-bivalirudin-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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